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Compound of Interest

Compound Name: haloxyfop-P-methyl

Cat. No.: B057761 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for the handling of haloxyfop-P-methyl, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Communication
Haloxyfop-P-methyl is an aryloxyphenoxypropionic acid herbicide.[1] It is classified as

moderately toxic and harmful if swallowed.[2][3] It can cause skin and eye irritation.[2][4]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[3][5]

Personal Protective Equipment (PPE)
A comprehensive PPE program is the last line of defense against pesticide exposure.[6] The

following table summarizes the recommended PPE for handling haloxyfop-P-methyl.
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Body Part Recommended PPE
Specifications and Best
Practices

Hands Chemical-resistant gloves

Wear unlined, chemical-

resistant gloves such as nitrile

or butyl rubber.[7] Always

inspect gloves for leaks or

tears before use. Wash the

outside of gloves before

removing them.[8]

Eyes & Face Safety goggles or face shield

Use tightly fitting safety

goggles with side-shields.[3] A

face shield may be appropriate

for splash protection.[5][9]

Body Protective clothing/Coveralls

Wear a long-sleeved shirt, long

pants, and a chemical-resistant

apron or coveralls.[9][10]

Clothing should be made of a

sturdy, tightly woven fabric.[10]

Respiratory Respirator (if necessary)

Use a NIOSH or European

Standard EN 149 approved

respirator if exposure limits are

exceeded, if irritation is

experienced, or if working in a

poorly ventilated area.[3][8]

Feet Chemical-resistant boots

Wear unlined, chemical-

resistant boots that cover the

ankles. Pant legs should be

worn outside of boots to

prevent chemicals from

entering.[9]

Note: Occupational Exposure Limits (OELs) such as PEL, REL, or ACGIH TLV for haloxyfop-
P-methyl are not currently available.[5]
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Quantitative Toxicity Data
The following table summarizes available quantitative toxicity data for haloxyfop-P-methyl and

related compounds.

Test Type Species Route Value Reference

LD50 Rat Oral 300 - 623 mg/kg [9]

LD50 Rat Dermal >2000 mg/kg [9]

LD50 Rabbit Dermal >5000 mg/kg [2]

LC50 (4-hour) Rat Inhalation

4.7 mg/L (for a

similar

formulation)

[9]

LC50 (96-hour) Fathead Minnow Aquatic

0.54 mg/L (for

haloxyfop-

ethoxyethyl)

[2]

LC50 (96-hour) Bluegill Sunfish Aquatic

0.28 mg/L (for

haloxyfop-

ethoxyethyl)

[2]

LC50 (96-hour) Rainbow Trout Aquatic

1.8 mg/L (for

haloxyfop-

ethoxyethyl)

[2]

LD50 Mallard Duck Oral >2150 mg/kg [2]

Operational Plan: Handling and Disposal
Adherence to a strict operational plan is crucial for minimizing exposure and environmental

contamination.

Pre-Handling Preparations
Training: All personnel must be trained on the specific hazards and safe handling procedures

for haloxyfop-P-methyl.[4]
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Area Preparation: Ensure the work area is well-ventilated.[3][5] An eyewash station and

safety shower must be readily accessible.[8]

PPE Inspection: Before each use, inspect all PPE for signs of degradation or damage.

Handling Procedures
Don PPE: Put on all required PPE as outlined in the table above before handling the

chemical.

Weighing and Measuring:

Handle in a designated area, preferably within a chemical fume hood, to minimize dust or

aerosol generation.[5]

Use non-sparking tools.[3]

Solution Preparation:

When mixing, do so in a well-ventilated area.

Avoid splashing.

Keep containers tightly closed when not in use.[5]

Post-Handling:

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[9]

Clean all equipment used in the process.

Spill and Emergency Procedures
Minor Spills:

Evacuate non-essential personnel.
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Wearing appropriate PPE, absorb the spill with inert material such as sand, earth, or

vermiculite.[9]

Collect the absorbed material into a suitable, labeled container for disposal.[5]

Clean the spill area with a detergent and water.

Major Spills or Fire:

Evacuate the area immediately.

In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish.[3]

Notify emergency services and the institutional safety office.

First Aid:

If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce

vomiting.[9]

If on Skin: Immediately wash with plenty of soap and water. Remove contaminated

clothing.[9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[9]

If Inhaled: Move person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[9]

Disposal Plan
Waste Chemical: Dispose of haloxyfop-P-methyl as hazardous waste in accordance with all

federal, state, and local regulations.[5][11] Do not dispose of down the drain or in the regular

trash.[6]

Empty Containers:

Triple rinse the container with a suitable solvent.
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The first rinseate must be collected and disposed of as hazardous waste. For highly toxic

chemicals (LD50 < 50mg/kg), the first three rinses must be collected.[6]

Puncture and dispose of the container in accordance with local regulations, or return to the

supplier if applicable.[9]

Contaminated PPE: Dispose of contaminated disposable PPE (e.g., gloves) as hazardous

waste. Reusable PPE should be thoroughly decontaminated after each use.

Visualized Workflow: Haloxyfop-P-methyl Handling
Safety
The following diagram illustrates the logical workflow for safely handling haloxyfop-P-methyl.
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Caption: Workflow for safe handling and disposal of haloxyfop-P-methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b057761?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1068.htm
http://extoxnet.orst.edu/pips/haloxyfo.htm
https://www.echemi.com/sds/2-4-3-chloro-5-trifluoromethyl-2-pyridinyloxyphenoxy-propanoic-acid-methyl-ester-pd180521129911.html
https://www.rainbowbrown.co.nz/MSDS/SDS-Halox100EC-25March2022-Version-1.3.pdf
https://aksci.com/sds/H181_SDS.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB96106950.xhtml
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/PB96106950.xhtml
https://www.biosynth.com/Files/MSDS/FH/34/MSDS_FH34265_5000_EN.pdf
https://cdn.nufarm.com/wp-content/uploads/sites/22/2018/05/06182447/Exert520SDS0735_0617.pdf
https://ppqs.gov.in/sites/default/files/haloxyfop-r-methyl_0.pdf
https://www.chembk.com/en/chem/Haloxyfop-P-methyl
https://www.benchchem.com/product/b057761#personal-protective-equipment-for-handling-haloxyfop-p-methyl
https://www.benchchem.com/product/b057761#personal-protective-equipment-for-handling-haloxyfop-p-methyl
https://www.benchchem.com/product/b057761#personal-protective-equipment-for-handling-haloxyfop-p-methyl
https://www.benchchem.com/product/b057761#personal-protective-equipment-for-handling-haloxyfop-p-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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